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Compound of Interest

Compound Name: Tanerasertib

Cat. No.: B15606804 Get Quote

Essential guidance for the safe and compliant disposal of the investigational drug

Tanerasertib, ensuring the protection of personnel, the environment, and the integrity of

research.

As an investigational drug, Tanerasertib requires meticulous handling and disposal procedures

to mitigate potential hazards and ensure regulatory compliance. While a specific Safety Data

Sheet (SDS) for Tanerasertib is not publicly available, the following step-by-step guide is

based on established best practices for the disposal of investigational and potentially

hazardous pharmaceutical compounds. It is imperative to consult the manufacturer or supplier

for a substance-specific SDS and to adhere to all institutional and local regulations.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling Tanerasertib, a thorough risk assessment must be conducted. As a

precautionary measure, it should be treated as a hazardous substance. All personnel involved

in the handling and disposal of Tanerasertib and its contaminated materials must be trained on

the potential risks and proper safety procedures.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves Chemical-resistant (e.g., nitrile) To prevent skin contact.

Lab Coat Disposable or dedicated
To protect clothing and skin

from contamination.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Respiratory Protection
Required if there is a risk of

aerosolization

Consult your institution's

Environmental Health and

Safety (EHS) department for

specific recommendations.

Waste Segregation and Containerization
Proper segregation of waste at the point of generation is critical to ensure safe and compliant

disposal.

Unused or Expired Tanerasertib: Keep in its original container if possible. These materials

should be declared as chemical waste.

Contaminated Labware: This includes vials, syringes, pipettes, and any other equipment that

has come into direct contact with Tanerasertib. These items should not be emptied and

should be disposed of "as is".[2]

Contaminated PPE: Gloves, disposable lab coats, and other contaminated personal

protective equipment should be placed in a designated hazardous waste bag.[3]

All waste must be collected in compatible, leak-proof containers clearly marked as hazardous

waste.[2][3] For sharps, a designated sharps container suitable for hazardous chemotoxic

waste should be used.

Labeling of Waste Containers
Accurate and complete labeling of waste containers is a crucial regulatory requirement. Attach

a "HAZARDOUS WASTE" label to each container.[2] The label must include the following
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information:

Principal Investigator's (PI) Name[2]

Building and Room Number[2]

Contact Phone Number[2]

Full Chemical Name: "Tanerasertib" (no abbreviations)[2]

Concentration or Percentage

Storage of Chemical Waste
Designate a specific, secure area for the storage of Tanerasertib waste, known as a Satellite

Accumulation Area (SAA).[2] This area should be away from general laboratory traffic and

clearly marked. The SAA can be a designated space in a locked cabinet or a secondary

containment tub.[2] Regular weekly inspections of the SAA should be conducted and

documented to ensure containers are sealed and not leaking.[2]

Final Disposal Procedures
The final disposal of Tanerasertib waste must be handled by a licensed hazardous waste

vendor.

Request for Pickup: Submit a chemical waste disposal request to your institution's

Environmental Health and Safety (EHS) department.[2]

Transportation: The EHS department will arrange for the pickup and transport of the waste to

a permitted treatment, storage, and disposal facility (TSDF).

Incineration: The recommended method for the final destruction of investigational drugs like

Tanerasertib is incineration at an EPA-permitted facility.[4][5] This process ensures the

complete destruction of the active pharmaceutical ingredient.

Sewer disposal of hazardous pharmaceutical waste is strictly prohibited.

Experimental Protocols
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The procedures outlined above are based on established protocols for the management of

investigational and hazardous drug waste from various institutions and regulatory bodies. Key

principles are derived from guidelines on Good Clinical Practice (GCP) and regulations set forth

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[4][6]
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Tanerasertib Disposal Workflow
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Caption: Workflow for the proper disposal of Tanerasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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